Cas no 2227789-70-8 (tert-butyl N-{4-(1S)-2-amino-1-hydroxyethyl-2-chlorophenyl}carbamate)

• Product Name: tert-butyl N-{4-(1S)-2-amino-1-hydroxyethyl-2-chlorophenyl}carbamate
• CAS No: 2227789-70-8
• MF: C₁₃H₁₉ClN₂O₃
• MW: 286.754562616348
• CID: 6580844
• PubChem ID: 165621497
• Update Time: 2025-06-13

tert-butyl N-{4-(1S)-2-amino-1-hydroxyethyl-2-chlorophenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-(1S)-2-amino-1-hydroxyethyl-2-chlorophenyl}carbamate
• 2227789-70-8
• EN300-1900859
• tert-butyl N-{4-[(1S)-2-amino-1-hydroxyethyl]-2-chlorophenyl}carbamate

• Inchi： 1S/C13H19ClN2O3/c1-13(2,3)19-12(18)16-10-5-4-8(6-9(10)14)11(17)7-15/h4-6,11,17H,7,15H2,1-3H3,(H,16,18)/t11-/m1/s1
• InChI Key： IVDHEVZPRBLRPV-LLVKDONJSA-N
• SMILES： ClC1C=C(C=CC=1NC(=O)OC(C)(C)C)[C@@H](CN)O

Computed Properties

• Exact Mass: 286.1084202g/mol
• Monoisotopic Mass: 286.1084202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-{4-(1S)-2-amino-1-hydroxyethyl-2-chlorophenyl}carbamate

Introduction to tert-butyl N-{4-(1S)-2-amino-1-hydroxyethyl-2-chlorophenyl}carbamate (CAS No. 2227789-70-8)

The compound tert-butyl N-{4-(1S)-2-amino-1-hydroxyethyl-2-chlorophenyl}carbamate (CAS No. 2227789-70-8) represents a significant advancement in the field of pharmaceutical chemistry, particularly in the design and synthesis of novel bioactive molecules. This carbamate derivative, characterized by its unique structural motifs, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a tert-butyl group and a (1S)-configured amino alcohol moiety in its molecular framework suggests promising interactions with biological targets, making it a valuable candidate for further exploration.

In recent years, the development of selective and potent inhibitors has been a cornerstone of therapeutic intervention across various diseases. The structural features of tert-butyl N-{4-(1S)-2-amino-1-hydroxyethyl-2-chlorophenyl}carbamate position it as a potential lead compound for the design of small-molecule drugs targeting specific enzymatic or receptor pathways. The chlorophenyl ring and the amino alcohol side chain contribute to its pharmacophoric properties, enabling precise modulation of biological activity. This compound exemplifies the growing trend in pharmaceutical research toward the utilization of stereochemically defined intermediates to enhance drug efficacy and selectivity.

Recent studies have highlighted the importance of chirality in drug design, particularly in the context of enantiopure intermediates that can lead to improved pharmacokinetic profiles. The (1S)-configuration of the amino alcohol unit in tert-butyl N-{4-(1S)-2-amino-1-hydroxyethyl-2-chlorophenyl}carbamate underscores its potential as a chiral building block for the synthesis of enantiomerically pure active pharmaceutical ingredients (APIs). Such enantiopure compounds are increasingly favored in clinical settings due to their reduced risk of adverse effects and enhanced therapeutic outcomes.

The synthesis of this compound involves multi-step organic transformations, including nucleophilic substitution reactions, carbamate formation, and stereochemical control at the chiral center. Advanced synthetic methodologies, such as asymmetric hydrogenation and enzymatic resolution, have been employed to achieve high enantiomeric purity. These synthetic strategies not only highlight the compound's complexity but also demonstrate the evolving capabilities in synthetic organic chemistry that enable the production of complex molecular architectures.

From a biochemical perspective, tert-butyl N-{4-(1S)-2-amino-1-hydroxyethyl-2-chlorophenyl}carbamate exhibits interesting interactions with biological targets, primarily due to its ability to mimic natural biomolecules through its structural features. The carbamate functional group, for instance, is known to participate in hydrogen bonding and salt bridge interactions with protein residues, which can be exploited for target binding optimization. Additionally, the chlorophenyl ring may engage in hydrophobic interactions or π-stacking events with aromatic residues in biological macromolecules.

The potential therapeutic applications of this compound are broad and span multiple disease areas. Preliminary computational studies suggest that it may exhibit inhibitory activity against enzymes involved in inflammatory pathways or metabolic processes. Such activities are of particular interest in the development of treatments for chronic diseases such as diabetes, cardiovascular disorders, and neurodegenerative conditions. Furthermore, its structural motif aligns with known pharmacophores found in marketed drugs, suggesting that it could serve as a scaffold for structure-based drug design.

In vitro testing has begun to elucidate the pharmacological profile of tert-butyl N-{4-(1S)-2-amino-1-hydroxyethyl-2-chlorophenyl}carbamate, focusing on both its primary target interactions and off-target effects. Initial results indicate promising binding affinities to certain enzyme families, along with favorable solubility and metabolic stability profiles. These properties are critical for ensuring that the compound can progress through preclinical development and eventually reach clinical trials. Moreover, its stereochemical integrity appears to contribute to reduced toxicity compared to racemic analogs.

The integration of computational modeling techniques has been instrumental in understanding the molecular interactions between tert-butyl N-{4-(1S)-2-amino-1-hydroxyethyl-2-chlorophenyl}carbamate and its biological targets. Molecular docking simulations have identified key binding pockets within target proteins, providing insights into how modifications can further enhance binding affinity or selectivity. These computational approaches complement traditional experimental methods by offering rapid screening capabilities and predictive insights into drug-like properties.

As research continues to advance our understanding of disease mechanisms at the molecular level, compounds like tert-butyl N-{4-(1S)-2-amino-1-hydroxyethyl-2-chlorophenyl}carbamate will play an increasingly important role in therapeutic development. Their unique structural features and stereochemical precision make them valuable tools for exploring new chemical spaces and discovering innovative treatments. The ongoing investigation into their pharmacological properties promises to yield new insights into drug action and may lead to breakthroughs in treating some of today's most challenging diseases.